4-[2-(benzylsulfinyl)ethyl]pyridine

• IUPAC Name: 4-(2-benzylsulfinylethyl)pyridine
• InChI: InChI=1S/C14H15NOS/c16-17(12-14-4-2-1-3-5-14)11-8-13-6-9-15-10-7-13/h1-7,9-10H,8,11-12H2
• InChI Key: FVTOBLYXUBUPJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)CCC2=CC=NC=C2
• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol

Description

4-[2-(Benzylsulfinyl)ethyl]pyridine is a pyridine derivative characterized by a benzylsulfinyl (S=O) group attached to an ethyl side chain at the 4-position of the pyridine ring.

Comparison with Similar Compounds

Key Structural Analogs

The table below compares 4-[2-(benzylsulfinyl)ethyl]pyridine with structurally related pyridine derivatives:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties/Activities	References
4-[2-(Benzylsulfinyl)ethyl]pyridine	-CH₂CH₂S(=O)CH₂C₆H₅	C₁₄H₁₅NOS	261.34*	High polarity; potential redox activity	Inferred
4-(2-(Phenylthio)ethyl)pyridine	-CH₂CH₂S-C₆H₅	C₁₃H₁₃NS	215.31	Moderate solubility; thioether stability
4-[2-(Heptylsulfanyl)ethyl]pyridine	-CH₂CH₂S-C₇H₁₅	C₁₄H₂₃NS	237.41	Lipophilic; used in drug design
4-(2-Aminophenethyl)pyridine	-CH₂CH₂C₆H₄NH₂	C₁₃H₁₄N₂	198.26	High solubility (0.75 g/L); solid at 76°C
4-(1-Aminoethyl)pyridine	-CH(CH₃)NH₂	C₇H₁₀N₂	122.17	Bioactive; FMO gap (ΔE = 6.08 eV)

*Calculated based on analogous compounds.

Functional Differences

• Electronic Properties: The sulfinyl group in 4-[2-(benzylsulfinyl)ethyl]pyridine introduces a polar S=O bond, enhancing solubility in polar solvents compared to thioether analogs like 4-(2-(phenylthio)ethyl)pyridine . Amino-substituted derivatives (e.g., 4-(2-aminophenethyl)pyridine) exhibit stronger hydrogen-bonding capacity, influencing their interactions with biological targets .
• Biological Activity: Pyridines with amino groups (e.g., 4-(1-aminoethyl)pyridine) show antimicrobial, antifungal, and neuroprotective activities, as seen in studies on 4-aminopyridine (4-AP) for neuromuscular disorders . Thioether analogs (e.g., 4-[2-(heptylsulfanyl)ethyl]pyridine) are explored for their lipophilicity, which enhances membrane permeability in drug delivery .

• Synthetic Accessibility :

  • Sulfinyl derivatives may require oxidation of thioether precursors, similar to methods described for synthesizing substituted pyridines via microwave-assisted reactions .

Computational and Experimental Insights

Quantum Chemical Studies

• A smaller gap (e.g., 3–5 eV) in sulfinyl analogs could suggest higher reactivity .
• Solvent Effects: TD-DFT studies show that polar solvents (e.g., water) redshift absorption spectra in amino-substituted pyridines, a trend likely applicable to sulfinyl derivatives .

Pharmacological Potential

• Antimicrobial action: Thioether and amino analogs demonstrate broad-spectrum activity, suggesting sulfinyl derivatives could be optimized for similar applications .